Cas no 317-70-4 (2-Methoxy-1,3-dinitro-5-(trifluoromethyl)benzene)

• Product name: 2-Methoxy-1,3-dinitro-5-(trifluoromethyl)benzene
• CAS No: 317-70-4
• MF: C₈H₅N₂O₅F₃
• MW: 266.1309
• CID: 1452916
• PubChem ID: 2804078

2-Methoxy-1,3-dinitro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methoxy-1,3-dinitro-5-(trifluoromethyl)-
• 1-methoxy-2,6-dinitro-4-trifluoromethylbenzene
• 2-Methoxy-1,3-dinitro-5-(trifluoromethyl)benzene
• CDS1_000374
• SCHEMBL15851030
• Maybridge1_002662
• 317-70-4
• HMS549A22
• 2-methoxy-1,3-dinitro-5-trifluoromethylbenzene
• AKOS000524424
• CD 04503
• DivK1c_001414
• SCHEMBL691025

• Inchi： InChI=1S/C8H5F3N2O5/c1-18-7-5(12(14)15)2-4(8(9,10)11)3-6(7)13(16)17/h2-3H,1H3
• InChI Key： OGCSDXHNTBFFGT-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.01505
• Monoisotopic Mass: 266.01505575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 95.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers